2-[(2-bromobenzyl)thio]-N'-(2,4-dichlorobenzylidene)acetohydrazide

• IUPAC Name: 2-[(2-bromophenyl)methylsulfanyl]-N-[(E)-(2,4-dichlorophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C16H13BrCl2N2OS/c17-14-4-2-1-3-12(14)9-23-10-16(22)21-20-8-11-5-6-13(18)7-15(11)19/h1-8H,9-10H2,(H,21,22)/b20-8+
• InChI Key: NWZWRCSWRGSKKG-DNTJNYDQSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSCC(=O)NN=CC2=C(C=C(C=C2)Cl)Cl)Br
• Isomeric SMILES: C1=CC=C(C(=C1)CSCC(=O)N/N=C/C2=C(C=C(C=C2)Cl)Cl)Br
• Molecular Formula: C16H13BrCl2N2OS
• Molecular Weight: 432.2 g/mol

Description

2-[(2-bromobenzyl)thio]-N'-(2,4-dichlorobenzylidene)acetohydrazide, also known as BBAH, is a chemical compound that has been used in scientific research for various purposes.

Scientific Research Applications

Synthesis and Biological Activity

• Anticancer Potential : Research has synthesized a number of new 2-((5-substitutedbenzothiazol-2-yl)thio)-N’-(2-(4-(substitutedphenyl)ethylidene)acetohydrazide derivatives to investigate their probable anticancer activity. These compounds demonstrated significant cytotoxic activity against various cancer cell lines, highlighting their potential as anticancer agents (Osmaniye et al., 2018).
• Antimicrobial Efficacy : Studies on the synthesis of hydrazone compounds derived from 4-methylbenzohydrazide with different benzaldehydes revealed their effectiveness as antimicrobial agents. The compounds displayed trans configurations with respect to the C=N double bonds and were stabilized by N–H···O hydrogen bonds and weak π···π interactions, which could contribute to their antimicrobial activities (Zhou & Ma, 2012).

Synthesis Techniques and Structural Analysis

• Crystal Structure Analysis : The crystal structures of newly synthesized compounds, such as N'-benzylidene-N-(thiazolyl)acetohydrazide derivatives, were determined, providing insights into their potential interactions and stability which are crucial for their biological activities. These analyses include the investigation of N–H···O hydrogen bonds and π···π interactions, which are essential for understanding the compounds' properties (Quoc et al., 2019).

Mechanisms of Action and Application

• Inhibition of Biological Pathways : Some compounds derived from 2-[(2-bromobenzyl)thio]-N'-(2,4-dichlorobenzylidene)acetohydrazide have been shown to inhibit enzymes like lipase and α-glucosidase, which are significant for the treatment of conditions like obesity and diabetes. This suggests their potential application in managing these diseases through the inhibition of specific biological pathways (Bekircan et al., 2015).